Cas no 155723-85-6 (Cyclohexanone, 3-(phenylamino)-)

• Product Name: Cyclohexanone, 3-(phenylamino)-
• CAS No: 155723-85-6
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 1330774
• PubChem ID: 10058320
• Update Time: 2025-04-20

Cyclohexanone, 3-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-(phenylamino)-
• SCHEMBL3668555
• 155723-85-6
• DB-105132
• 3-phenylamino-cyclohexanone
• 3-phenylamino-cyclohexa none
• IWKQIUCCIIFFEK-UHFFFAOYSA-N

• Inchi： 1S/C12H15NO/c14-12-8-4-7-11(9-12)13-10-5-2-1-3-6-10/h1-3,5-6,11,13H,4,7-9H2
• InChI Key： IWKQIUCCIIFFEK-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 189.11545
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines